Cas no 863588-44-7 (2-(benzylsulfanyl)-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)acetamide)

• Product Name: 2-(benzylsulfanyl)-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)acetamide
• CAS No: 863588-44-7
• MF: C₂₁H₁₇N₃OS₂
• MW: 391.5091817379
• CID: 6355933
• PubChem ID: 6624160
• Update Time: 2025-10-31

2-(benzylsulfanyl)-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(benzylsulfanyl)-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)acetamide
• HMS1507M01
• 2-benzylsulfanyl-N-[4-([1,3]thiazolo[5,4-b]pyridin-2-yl)phenyl]acetamide
• 2-(benzylthio)-N-(4-(thiazolo[5,4-b]pyridin-2-yl)phenyl)acetamide
• AKOS024596936
• 2-(benzylsulfanyl)-N-(4-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)acetamide
• 863588-44-7
• F0694-0007
• BRD-K26186612-001-01-0
• ChemDiv3_012233

• Inchi： 1S/C21H17N3OS2/c25-19(14-26-13-15-5-2-1-3-6-15)23-17-10-8-16(9-11-17)20-24-18-7-4-12-22-21(18)27-20/h1-12H,13-14H2,(H,23,25)
• InChI Key： CNZOORAHMXBYKZ-UHFFFAOYSA-N
• SMILES： S1C2C(=CC=CN=2)N=C1C1C=CC(=CC=1)NC(CSCC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 391.08130452g/mol
• Monoisotopic Mass: 391.08130452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 478
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 108Ų

Additional information on 2-(benzylsulfanyl)-N-(4-{1,3thiazolo5,4-bpyridin-2-yl}phenyl)acetamide

Introduction to 2-(benzylsulfanyl)-N-(4-{1,3thiazole5,4-bpyridin-2-yl}phenyl)acetamide (CAS No. 863588-44-7)

2-(benzylsulfanyl)-N-(4-{1,3thiazole5,4-bpyridin-2-yl}phenyl)acetamide, identified by its CAS number 863588-44-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The structural features of this molecule, particularly the presence of both benzylsulfanyl and thiazole moieties, contribute to its unique chemical and biological properties.

The benzylsulfanyl group is a key structural component that influences the electronic and steric properties of the molecule. This group is known for its ability to enhance binding affinity and selectivity in protein interactions, which is crucial for the development of drugs that target specific biological pathways. In contrast, the thiazole ring is a heterocyclic aromatic compound that is widely recognized for its presence in numerous bioactive natural products and pharmaceutical agents. The combination of these two functional groups in 2-(benzylsulfanyl)-N-(4-{1,3thiazole5,4-bpyridin-2-yl}phenyl)acetamide suggests potential applications in modulating various biological processes.

In recent years, there has been a surge in research focused on developing novel therapeutic agents that leverage the unique properties of heterocyclic compounds. The bpyridine moiety in the name of this compound, specifically 1,3-thiazole-5,4-bpyridine, is particularly noteworthy. Bipyridine derivatives are known for their ability to form stable complexes with metal ions, which has been exploited in the development of antiviral and anticancer drugs. The presence of this moiety in 2-(benzylsulfanyl)-N-(4-{1,3thiazole5,4-bpyridin-2-yl}phenyl)acetamide may contribute to its potential as a lead compound for further drug discovery efforts.

The acetamide functional group at the N-terminal position of the molecule also plays a critical role in determining its biological activity. Acetamides are commonly found in pharmaceutical compounds due to their ability to act as pharmacophores that interact with biological targets. The specific arrangement of atoms in 2-(benzylsulfanyl)-N-(4-{1,3thiazole5,4-bpyridin-2-yl}phenyl)acetamide may influence its solubility, metabolic stability, and overall pharmacokinetic profile. These factors are essential considerations in the design and optimization of drug candidates.

The synthesis of 2-(benzylsulfanyl)-N-(4-{1,3thiazole5,4-bpyridin-2-yl}phenyl)acetamide involves a series of multi-step organic reactions that require precise control over reaction conditions and reagent selection. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the complex heterocyclic framework. These synthetic strategies not only highlight the synthetic prowess but also underscore the importance of innovative methodologies in modern drug discovery.

Evidence from recent studies suggests that derivatives of thiazole and bipyridine have significant potential in treating various diseases. For instance, thiazole-based compounds have been investigated for their antimicrobial and anti-inflammatory properties. Similarly, bipyridine derivatives have shown promise in targeting enzymes involved in cancer cell proliferation. The combination of these structural motifs in 2-(benzylsulfanyl)-N-(4-{1,3thiazole}bpyridin-2-yl}phenyl)acetamide may contribute to its multifaceted biological activities.

The pharmacological evaluation of 2-(benzylsulfanyl-N-(4-{1,3thiazole5,4bpyridine}-2-yl)pheno)aceta)mide has revealed intriguing interactions with several biological targets. Initial studies indicate that this compound exhibits moderate affinity for certain enzyme families implicated in metabolic disorders. Furthermore, preliminary in vitro assays suggest that it may inhibit key enzymes involved in inflammation pathways, making it a potential candidate for therapeutic intervention in chronic inflammatory diseases.

The molecular modeling studies have provided valuable insights into the binding mode of this compound with its target proteins. The interaction between the *